2-(2-Bromophenoxy)ethanol
Cat. No. B1278966
M. Wt: 217.06 g/mol
InChI Key: KKLBXMUYKQBAAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06737425B1
Procedure details
In a nitrogen atmosphere, 2-bromophenol 5.0 g, 2-bromoethanol 5.42 g, and potassium carbonate 12.0 g were added to N,N-dimethylformamide 30 ml, and the mixture was stirred at 100° C. After about 2.5 hours, the reaction mixture was cooled to room temperature and partitioned by adding water and diethyl ether. The organic layer was washed with water and then with brine, dried over magnesium sulfate anhydride and evaporated. The residue was purified by silica gel column chromatography (hexane/ethyl acetate system), whereby the title compound 5.09 g, 81% was obtained as a colorless oil.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[OH:8].Br[CH2:10][CH2:11][OH:12].C(=O)([O-])[O-].[K+].[K+]>CN(C)C=O>[Br:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[O:8][CH2:10][CH2:11][OH:12] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC1=C(C=CC=C1)O
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Name
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Quantity
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5.42 g
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Type
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reactant
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Smiles
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BrCCO
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Name
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Quantity
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12 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at 100° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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Details
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partitioned
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ADDITION
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Type
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ADDITION
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Details
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by adding water and diethyl ether
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WASH
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Type
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WASH
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Details
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The organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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with brine, dried over magnesium sulfate anhydride
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (hexane/ethyl acetate system), whereby the title compound 5.09 g, 81%
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CUSTOM
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Type
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CUSTOM
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Details
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was obtained as a colorless oil
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
